Cas no 31648-17-6 (2-Bromo-1-(thiophen-3-yl)propan-1-one)

• Product Name: 2-Bromo-1-(thiophen-3-yl)propan-1-one
• CAS No: 31648-17-6
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 299906
• PubChem ID: 45081201
• Update Time: 2025-04-19

2-Bromo-1-(thiophen-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(thiophen-3-yl)propan-1-one
• 3-(a-Bromopropionyl)thiophene
• 1-Propanone,2-bromo-1-(3-thienyl)-
• 2-bromo-1-thiophen-3-ylpropan-1-one
• DTXSID70664431
• 31648-17-6
• 1-Propanone,2-bromo-1-(3-thienyl)-(8ci,9ci)

• Inchi： 1S/C7H7BrOS/c1-5(8)7(9)6-2-3-10-4-6/h2-5H,1H3
• InChI Key： DYYYRVLXWCYBPK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CSC=C1)=O

Computed Properties

• Exact Mass: 217.94011
• Monoisotopic Mass: 217.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• PSA: 17.07